AZ13581837
Overview
Description
AZ13581837 is a selective GPR120 agonist.
Scientific Research Applications
Bioinformatics in Health Sciences
Bioinformatics, particularly in health sciences, is increasingly focusing on big data applications like genomic technologies and precision medicine. The University of Arizona Health Sciences Library established a Bioinformatics program to support this area. A survey conducted identified training topics of interest for health sciences researchers, emphasizing the need for transcriptomic tools and databases linking genotypes and phenotypes. The mode of bioinformatics support depends largely on library staff expertise in numerous subject-specific databases and tools. This initiative demonstrates the growing importance of bioinformatics in managing and analyzing biological data in health sciences research (Oliver, 2017).
Education and Ecology
The Central Arizona–Phoenix Long‐Term Ecological Research (CAP LTER) project includes a training component, Ecology Explorers (EE), for elementary and secondary teachers. The training equips teachers to teach ecological principles and processes using scientific inquiry and data collection protocols. This approach not only enhances the integration of scientific protocols into teaching practices but also supports the use of current scientific methodologies by students, especially in internet-based research (Banks et al., 2005).
Data Sharing in Scientific Research
Data sharing is a valuable part of the scientific method, allowing for verification of results and further research. However, many scientists do not make their data electronically available due to various reasons, including insufficient time and lack of funding. Organizations often do not provide adequate support for data management. Conditions like formal citation and sharing reprints can encourage researchers to share their data. This aspect highlights the complexities in data management practices and the need for better support systems for researchers (Tenopir et al., 2011).
Research and Education in Zoos and Aquariums
A survey assessing the background, training, and perceptions of professionals conducting research at North American zoos and aquariums accredited by the Association of Zoos and Aquariums (AZA) identified factors critical to successful scientific programs. The survey revealed that support from chief executive officers and dedicated personnel are vital for the success of these scientific programs. This research underscores the importance of institutional support in facilitating scientific research in specialized settings like zoos and aquariums (Anderson et al., 2010).
properties
Molecular Formula |
C20H14N2O3S |
|---|---|
Molecular Weight |
362.4 |
IUPAC Name |
2-(3-Ethynyl-5-(3-pyridyloxy)phenyl)-3H-1,2-benzothiazole 1,1-dioxide |
InChI |
InChI=1S/C20H14N2O3S/c1-2-15-10-17(12-19(11-15)25-18-7-5-9-21-13-18)22-14-16-6-3-4-8-20(16)26(22,23)24/h1,3-13H,14H2 |
InChI Key |
XIOGALHZYZVCEI-UHFFFAOYSA-N |
SMILES |
C#CC1=CC(N(CC2=CC=CC=C23)S3(=O)=O)=CC(OC4=CC=CN=C4)=C1 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
AZ13581837; AZ-13581837; AZ 13581837 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
